molecular formula C₂₆H₄₅ClO₉ B1154266 2-Chloro-3-hydroxymupirocin

2-Chloro-3-hydroxymupirocin

Cat. No.: B1154266
M. Wt: 537.08
Attention: For research use only. Not for human or veterinary use.
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Description

The compound 2-Chloro-3-hydroxymupirocin is a halogenated derivative of the antibiotic mupirocin, a naturally occurring pseudomonic acid produced by Pseudomonas fluorescens. Mupirocin itself (CAS 12650-69-0 ) is a topical antibiotic targeting bacterial isoleucyl-tRNA synthetase, and modifications like chlorination could influence its binding affinity, solubility, or stability .

Properties

Molecular Formula

 C₂₆H₄₅ClO₉

Molecular Weight

 537.08

Synonyms

 9-(((E)-4-((2S,3R,4R,5S)-5-((2R,3S,4S,5S)-2-Chloro-3,5-dihydroxy-4-methylhexyl)-3,4-dihydroxytetrahydro-2H-pyran-2-yl)-3-methylbut-2-enoyl)oxy)nonanoic Acid;  Mupirocin Impurity G

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table compares 2-Chloro-3-hydroxymupirocin (inferred properties) with structurally or functionally related compounds derived from the evidence:

Compound CAS Number Key Modifications Applications Notable Properties
Mupirocin 12650-69-0 Parent compound Topical antibiotic (e.g., impetigo) Low systemic absorption; targets Gram-positive bacteria .
Mupirocin Calcium Dihydrate 115074-43-6 Calcium salt, dihydrate form Enhanced stability for formulations Improved solubility in aqueous matrices compared to free acid .
2-Chloro-3-hydroxypropionic Acid Not specified Chloro-hydroxyl substitution Research applications (e.g., chiral synthesis) High purity (>98%); used in pilot-scale production .
Dapoxetine Hydrochloride 129938-20-1 SSRI derivative Premature ejaculation treatment Rapid absorption; short half-life (~1.5 hours) .

Pharmacokinetic and Antimicrobial Comparisons

Antibacterial Spectrum: Mupirocin primarily inhibits Staphylococcus aureus and Streptococcus pyogenes. Mupirocin Calcium Dihydrate retains the parent compound’s spectrum but with improved formulation stability .

Stability :

  • The hydroxyl group at position 3 in 2-Chloro-3-hydroxymupirocin could introduce susceptibility to oxidation, requiring stabilizers in formulations. In contrast, mupirocin calcium dihydrate is stabilized via salt formation .

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